Cas no 96564-89-5 (1H-Pyrazole-3-sulfonamide, 4-bromo-1-methyl-)

4-Bromo-1-methyl-1H-pyrazole-3-sulfonamide is a heterocyclic sulfonamide derivative with potential applications in pharmaceutical and agrochemical research. Its pyrazole core, substituted with a bromine atom at the 4-position and a methyl group at the 1-position, enhances reactivity for further functionalization. The sulfonamide moiety contributes to its versatility as an intermediate in medicinal chemistry, particularly in the development of enzyme inhibitors or bioactive molecules. This compound exhibits stability under standard handling conditions, making it suitable for synthetic modifications. Its well-defined structure and purity ensure reproducibility in research applications. The presence of both electron-withdrawing and electron-donating groups allows for tailored reactivity in cross-coupling or nucleophilic substitution reactions.

1H-Pyrazole-3-sulfonamide, 4-bromo-1-methyl- structure

96564-89-5 structure

Product Name:1H-Pyrazole-3-sulfonamide, 4-bromo-1-methyl-

CAS No:96564-89-5

MF:C₄H₆BrN₃O₂S

MW:240.07833814621

CID:4360591

PubChem ID:13474468

Update Time:2025-10-29

1H-Pyrazole-3-sulfonamide, 4-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-sulfonamide, 4-bromo-1-methyl-
- EN300-6774830
- CS-0458409
- 4-bromo-1-methyl-1H-pyrazole-3-sulfonamide
- 96564-89-5
- Inchi： 1S/C4H6BrN3O2S/c1-8-2-3(5)4(7-8)11(6,9)10/h2H,1H3,(H2,6,9,10)
- InChI Key： UUDXRSQDORWWAA-UHFFFAOYSA-N
- SMILES： N1(C)C=C(Br)C(S(N)(=O)=O)=N1

Computed Properties

Exact Mass: 238.93641Da
Monoisotopic Mass: 238.93641Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 86.4Å²

1H-Pyrazole-3-sulfonamide, 4-bromo-1-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6774830-0.05g	4-bromo-1-methyl-1H-pyrazole-3-sulfonamide	96564-89-5		0.05g	$732.0	2023-05-25
Enamine	EN300-6774830-0.1g	4-bromo-1-methyl-1H-pyrazole-3-sulfonamide	96564-89-5		0.1g	$767.0	2023-05-25
Enamine	EN300-6774830-0.25g	4-bromo-1-methyl-1H-pyrazole-3-sulfonamide	96564-89-5		0.25g	$801.0	2023-05-25
Enamine	EN300-6774830-0.5g	4-bromo-1-methyl-1H-pyrazole-3-sulfonamide	96564-89-5		0.5g	$836.0	2023-05-25
Enamine	EN300-6774830-1.0g	4-bromo-1-methyl-1H-pyrazole-3-sulfonamide	96564-89-5		1g	$871.0	2023-05-25
Enamine	EN300-6774830-2.5g	4-bromo-1-methyl-1H-pyrazole-3-sulfonamide	96564-89-5		2.5g	$1707.0	2023-05-25
Enamine	EN300-6774830-5.0g	4-bromo-1-methyl-1H-pyrazole-3-sulfonamide	96564-89-5		5g	$2525.0	2023-05-25
Enamine	EN300-6774830-10.0g	4-bromo-1-methyl-1H-pyrazole-3-sulfonamide	96564-89-5		10g	$3746.0	2023-05-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1529076-50mg	4-Bromo-1-methyl-1H-pyrazole-3-sulfonamide	96564-89-5	98%	50mg	￥17128.00	2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1529076-100mg	4-Bromo-1-methyl-1H-pyrazole-3-sulfonamide	96564-89-5	98%	100mg	￥19322.00	2024-04-23